Cas no 2990896-15-4 (4-bromo-1-ethyl-3-methoxy-1H-pyrazole)

• Product Name: 4-bromo-1-ethyl-3-methoxy-1H-pyrazole
• CAS No: 2990896-15-4
• MF: C₆H₉BrN₂O
• MW: 205.05
• CID: 6961729
• Update Time: 2025-07-07

4-bromo-1-ethyl-3-methoxy-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-ethyl-3-methoxy-1H-pyrazole
• 1H-Pyrazole, 4-bromo-1-ethyl-3-methoxy-

• Inchi： 1S/C6H9BrN2O/c1-3-9-4-5(7)6(8-9)10-2/h4H,3H2,1-2H3
• InChI Key： BKQJJXVVQPUYFS-UHFFFAOYSA-N
• SMILES： O(C1=NN(C=C1Br)CC)C

Experimental Properties

• Density: 1.539±0.14 g/cm3(Temp: 25 °C; Press: 760 Torr)(predicted)
• Boiling Point: 253.590±20.00 °C(Press: 760.00 Torr)(predicted)
• pka: -0.378±0.10(predicted)